Cas no 830326-71-1 (1,3-Propanediol, 2-(2-bromoethylidene)-)

• Product name: 1,3-Propanediol, 2-(2-bromoethylidene)-
• CAS No: 830326-71-1
• MF: C₅H₉O₂Br
• MW: 181.02776
• CID: 679342
• PubChem ID: 71416551

1,3-Propanediol, 2-(2-bromoethylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(2-bromoethylidene)-
• 2-(2-bromoethylidene)propane-1,3-diol
• DTXSID00835930
• 830326-71-1

• Inchi： InChI=1S/C5H9BrO2/c6-2-1-5(3-7)4-8/h1,7-8H,2-4H2
• InChI Key： QOZVOQNIGWYJKW-UHFFFAOYSA-N
• SMILES： C(C=C(CO)CO)Br

Computed Properties

• Exact Mass: 179.97859g/mol
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų